Cas no 1858793-72-2 (Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl-)

• Product Name: Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl-
• CAS No: 1858793-72-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5275006
• Update Time: 2025-10-19

Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl-

• Inchi： 1S/C9H17NO3/c1-6-3-2-4-9(6,5-10)7(11)8(12)13/h6-7,11H,2-5,10H2,1H3,(H,12,13)
• InChI Key： CUYUPQYEJNTWMS-UHFFFAOYSA-N
• SMILES： C(C1(CCCC1C)CN)(O)C(=O)O

Additional information on Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl-

CAS No. 1858793-72-2: Cyclopentaneacetic Acid, 1-(Aminomethyl)-α-Hydroxy-2-Methyl

Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl, also known by its CAS number 1858793-72-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids and derivatives, specifically exhibiting structural features that make it a potential candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl is characterized by a cyclopentane ring fused with an acetic acid moiety. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) introduces functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules, particularly in the development of peptide analogs and enzyme inhibitors.

One of the most notable advancements involving this compound is its role in the synthesis of bioactive peptides. Researchers have utilized its unique functional groups to design peptides with enhanced stability and bioavailability. For instance, the amino group can be modified to form amide bonds, while the hydroxyl group can serve as a site for glycosylation or phosphorylation, mimicking natural biological processes.

In terms of physical properties, CAS No. 1858793-72-2 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various chromatographic techniques, facilitating its isolation and purification during synthetic processes.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as cyclopentane carboxylic acid. Recent optimizations have focused on improving yield and reducing reaction time by employing catalytic asymmetric synthesis techniques. These advancements have made the production of Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl more efficient and scalable for industrial applications.

From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. For example, studies have demonstrated its ability to inhibit serine proteases, a class of enzymes implicated in various pathological conditions such as inflammation and cancer. The hydroxyl group plays a critical role in mediating these interactions, suggesting that further modifications could lead to more potent inhibitors.

In addition to its pharmacological applications, CAS No. 1858793-72-2 has also found utility in materials science. Its ability to form stable amide bonds has been leveraged in the development of polymeric materials with tailored mechanical properties. Researchers have explored its use as a monomer in polyamide synthesis, resulting in materials with enhanced thermal stability and mechanical strength.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles under various conditions. Preliminary results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint when used responsibly.

In conclusion, Cyclopentaneacetic acid, 1-(aminomethyl)-α-hydroxy-2-methyl (CAS No. 1858793-72-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.